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Compound of Interest

Compound Name: PNU 142300

Cat. No.: B610150 Get Quote

This guide provides a comprehensive cross-validation of analytical methods for the quantitative

determination of PNU 142300, a primary metabolite of the oxazolidinone antibiotic linezolid.

The accumulation of linezolid's metabolites, including PNU 142300, has been associated with

an increased risk of toxicity, such as myelosuppression and thrombocytopenia, particularly in

patients with renal impairment.[1][2][3] As such, robust and reliable analytical methods for

monitoring PNU 142300 levels in biological matrices are crucial for clinical research and

therapeutic drug management.

This document outlines the experimental protocols and performance characteristics of various

analytical techniques, offering a comparative overview for researchers, scientists, and drug

development professionals. The methods discussed include High-Performance Liquid

Chromatography (HPLC) with UV detection and Ultra-Performance Liquid Chromatography

coupled with Tandem Mass Spectrometry (UPLC-MS/MS).

Comparison of Analytical Method Performance
The following table summarizes the key performance parameters of different analytical

methods developed and validated for the quantification of PNU 142300 in human plasma or

serum.
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Parameter HPLC-UV UPLC-UV
UPLC-MS/MS
Method 1

UPLC-MS/MS
Method 2

Linearity Range

(µg/mL)
0.5 - 20[4] 0.2 - 20[5][6] 0.1 - 50[7] 0.05 - 100[7]

Lower Limit of

Quantification

(LLOQ) (µg/mL)

0.5[4] 0.2[5] 0.1[8] 0.05[7]

Limit of Detection

(LOD) (µg/mL)
0.2[4] Not Reported Not Reported Not Reported

Intra-assay

Precision

(%RSD)

<2.0[5] <2.0[5] <14.2[7] <14.2[7]

Inter-assay

Precision

(%RSD)

<4.0[5] <4.0[5] <14.2[7] <14.2[7]

Intra-assay

Accuracy (%)
93.59 - 106.86[5] 93.59 - 106.86[5] -9.7 to 12.8[7] -9.7 to 12.8[7]

Inter-assay

Accuracy (%)
89.49 - 109.51[5] 89.49 - 109.51[5] -9.7 to 12.8[7] -9.7 to 12.8[7]

Experimental Protocols
HPLC-UV Method
This method allows for the simultaneous determination of linezolid and its metabolites, PNU
142300 and PNU-142586, in human plasma.[4]

Sample Preparation: Protein precipitation is achieved by adding acidified acetonitrile to the

plasma sample. Chloramphenicol is used as an internal standard.[4]

Chromatographic Conditions:

Column: Diamonsil C18 (4.6 mm × 250 mm, 5 µm)[4]
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Mobile Phase: A bisolvent mobile phase consisting of acetonitrile and a citric acid-sodium

hydrogen phosphate buffer (pH 3.0).[4]

Flow Rate: 0.5 mL/min[4]

Column Temperature: 30 °C[4]

Detection: UV detection at 254 nm.[4]

Injection Volume: 20 µL[4]

UPLC-UV Method
This ultra-performance liquid chromatography method offers a validated approach for

quantifying linezolid, PNU 142300, and PNU-142586 in human plasma.[5][6]

Sample Preparation: Proteins are precipitated from the plasma samples using acetonitrile. p-

Toluic acid serves as the internal standard.[5][6]

Chromatographic Conditions:

Column: ACQUITY UPLC HSS T3 column.[5][6]

Separation: Reverse-phase chromatography.[5][6]

Detection: Monitored at 254 nm.[5][6]

UPLC-MS/MS Method
This highly sensitive and specific method is used for the simultaneous quantification of linezolid

and PNU 142300 in human serum.[7]

Sample Preparation: A simple and rapid protein precipitation with acetonitrile is used. To 100

µL of serum, 20 µL of an internal standard working solution (e.g., tedizolid at 5.0 μg/ml) is

added and mixed. Then, 300 µL of acetonitrile is added to precipitate the proteins. The

mixture is vortexed and centrifuged. A 100 µL aliquot of the supernatant is transferred for

injection.
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Chromatographic Conditions:

Column: Acquity UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm)[7]

Mobile Phase: A gradient of solvent A (acetonitrile) and solvent B (0.1% formic acid in

water) is used at a flow rate of 0.40 mL/min.[7]

Column Temperature: 40 °C[7]

Autosampler Temperature: 10 °C[7]

Mass Spectrometry Conditions:

System: ACQUITY UPLC system with a Xevo TQ-S triple quadrupole tandem mass

spectrometer.[7][9]

Ionization Mode: Positive ion mode.[7][9]

Detection: Multiple reaction monitoring (MRM) is used to detect the analytes.[7][9]

MRM Transitions:

Linezolid: m/z 338.01 → 296.03[7][9]

PNU 142300: m/z 369.96 → 327.98[7][9]

Internal Standard (tedizolid): m/z 370.98 → 342.99[7][9]

Visualizations
Metabolic Pathway of Linezolid
The following diagram illustrates the metabolic pathway of Linezolid to its primary metabolites,

PNU 142300 and PNU-142586.
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Caption: Metabolic pathway of Linezolid to its primary metabolites.

Experimental Workflow for UPLC-MS/MS Analysis
The diagram below outlines the general workflow for the analysis of PNU 142300 in human

serum using UPLC-MS/MS.

Sample Preparation Analysis Data Processing

Human Serum Sample Add Internal Standard Protein Precipitation
(Acetonitrile) Centrifugation Transfer Supernatant UPLC Separation

(C18 Column)
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Caption: Experimental workflow for the LC-MS/MS analysis of PNU 142300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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